Cas no 2648868-27-1 ((2R,3R)-3-(trifluoromethoxy)butan-2-ol, toluene)

• Product Name: (2R,3R)-3-(trifluoromethoxy)butan-2-ol, toluene
• CAS No: 2648868-27-1
• MF: C₁₂H₁₇F₃O₂
• MW: 250.257394552231
• MDL: MFCD33550417
• CID: 5666593
• PubChem ID: 155978261
• Update Time: 2025-05-20

(2R,3R)-3-(trifluoromethoxy)butan-2-ol, toluene Chemical and Physical Properties

Names and Identifiers

• EN300-27747915
• (2R,3R)-3-(trifluoromethoxy)butan-2-ol; toluene
• 2648868-27-1
• (2R,3R)-3-(trifluoromethoxy)butan-2-ol, toluene

• MDL： MFCD33550417
• Inchi： 1S/C7H8.C5H9F3O2/c1-7-5-3-2-4-6-7;1-3(9)4(2)10-5(6,7)8/h2-6H,1H3;3-4,9H,1-2H3/t;3-,4-/m.1/s1
• InChI Key： PKJOIDNKAPHIIL-WKUSAUFCSA-N
• SMILES： FC(O[C@H](C)[C@@H](C)O)(F)F.C1(C)C=CC=CC=1

Computed Properties

• Exact Mass: 250.11806427g/mol
• Monoisotopic Mass: 250.11806427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R,3R)-3-(trifluoromethoxy)butan-2-ol, toluene

Comprehensive Overview of (2R,3R)-3-(trifluoromethoxy)butan-2-ol (CAS No. 2648868-27-1) and Its Applications with Toluene

The chemical compound (2R,3R)-3-(trifluoromethoxy)butan-2-ol (CAS No. 2648868-27-1) is a chiral secondary alcohol featuring a trifluoromethoxy group, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. When combined with toluene, a widely used organic solvent, this compound finds applications in various industrial processes, including catalysis, material science, and fine chemical production.

One of the key reasons for the growing interest in (2R,3R)-3-(trifluoromethoxy)butan-2-ol is its role in the development of fluorinated pharmaceuticals. Fluorinated compounds are increasingly sought after due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring its potential in designing next-generation drugs, particularly for central nervous system (CNS) disorders and anti-inflammatory agents. The presence of the trifluoromethoxy group is crucial, as it often improves lipophilicity and membrane permeability.

In the context of green chemistry and sustainable synthesis, the combination of (2R,3R)-3-(trifluoromethoxy)butan-2-ol and toluene has been studied for optimizing reaction conditions to reduce waste and energy consumption. Recent advancements in catalytic asymmetric synthesis have highlighted its utility in producing enantiomerically pure compounds, a critical requirement for modern drug development. This aligns with the industry's shift toward environmentally friendly processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's application in material science. The trifluoromethoxy moiety contributes to the thermal and chemical stability of polymers and coatings, making it a candidate for high-performance materials. When used with toluene as a solvent, it facilitates the production of uniform thin films and composites, which are essential for electronics and aerospace industries. Searches for advanced material additives and solvent-based formulations often lead to discussions involving these components.

From a commercial perspective, the demand for (2R,3R)-3-(trifluoromethoxy)butan-2-ol is driven by its versatility and the expanding market for specialty chemicals. Suppliers and manufacturers are increasingly listing this compound alongside toluene in their catalogs, catering to industries ranging from pharmaceuticals to coatings. The rise of custom synthesis services has further amplified its accessibility, addressing the needs of researchers and developers seeking tailored solutions.

In conclusion, (2R,3R)-3-(trifluoromethoxy)butan-2-ol (CAS No. 2648868-27-1) and toluene represent a synergistic pair in modern chemistry. Their applications span multiple high-growth sectors, reflecting broader trends in drug discovery, sustainable manufacturing, and advanced materials. As the scientific community continues to explore their potential, these compounds are poised to play a pivotal role in shaping future innovations.